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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B11755846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical

properties of (-)-dihydrocarvyl acetate, a terpene-derived ester with potential applications as

a green and effective solvent. The selection of an appropriate solvent is a critical decision in

chemical synthesis, formulation development, and purification processes. A thorough

understanding of a solvent's physical and chemical characteristics is paramount for process

optimization, safety, and regulatory compliance. This document offers key data, detailed

experimental methodologies, and visual workflows to aid researchers and professionals in

evaluating (-)-dihydrocarvyl acetate for their specific applications.

Core Physicochemical Data
The following tables summarize the key physicochemical properties of (-)-dihydrocarvyl
acetate, providing a clear and concise reference for solvent evaluation.

Table 1: General and Physical Properties of (-)-Dihydrocarvyl Acetate
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Property Value Reference(s)

Chemical Name
(1R,2R,5R)-2-methyl-5-(prop-

1-en-2-yl)cyclohexyl acetate
[1]

Synonyms
(-)-Dihydrocarvyl acetate, L-

Dihydrocarvyl acetate
[2][3]

CAS Number 20777-49-5 [2][4]

Molecular Formula C₁₂H₂₀O₂ [2][4]

Molecular Weight 196.29 g/mol [2][4]

Appearance
Colorless to pale yellow, clear

liquid
[5]

Odor
Sweet, floral, rose-like, slightly

minty
[2][4]

Melting Point Not available [6]

Boiling Point 232-234 °C at 760 mmHg [2][4]

Density 0.947 g/mL at 20 °C [2][3][4]

Refractive Index (n²⁰/D) 1.459 [2][3][4]

Table 2: Solvent and Safety Properties of (-)-Dihydrocarvyl Acetate
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Property Value Reference(s)

Viscosity
Data not available; expected to

be low

Solubility in Water
Slightly soluble (Estimated:

8.307 mg/L at 25 °C)

Solubility in Organic Solvents Soluble in alcohol

LogP (o/w) 3.724 (estimated)

Flash Point
90.0 °C (194.0 °F) - Tag

Closed Cup

Vapor Pressure
0.057 mmHg at 25 °C

(estimated)

Experimental Protocols for Property Determination
Detailed and standardized methodologies are crucial for obtaining reliable and reproducible

physicochemical data. The following sections outline the principles and procedures for

determining the key properties of (-)-dihydrocarvyl acetate, referencing internationally

recognized standards such as those from ASTM International and the Organisation for

Economic Co-operation and Development (OECD).

Determination of Boiling Point
The boiling point of a liquid is a fundamental property that informs its volatility and potential

applications. For a pure substance like (-)-dihydrocarvyl acetate, a sharp boiling point is

expected.

Methodology: A suitable method for determining the boiling point of fragrance ingredients is by

using gas chromatography. This technique separates components of a mixture based on their

boiling points and affinities for the stationary phase of the chromatography column.

Experimental Workflow for Boiling Point Determination via Gas Chromatography
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Sample Preparation

Gas Chromatography Analysis

Data Analysis

Prepare a dilute solution of
(-)-dihydrocarvyl acetate in a

volatile solvent (e.g., ethanol).

Inject a small volume of the
sample into the GC injector port.

Vaporized sample is carried by an
inert gas through a heated column,

separating components by boiling point.

Components are detected as they
elute from the column, generating a

chromatogram.

Determine the retention time of
the (-)-dihydrocarvyl acetate peak.

Compare the retention time to a
calibration curve of known compounds

with known boiling points.

Determine the boiling point.

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using Gas Chromatography.
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Measurement of Density
Density is a critical parameter for solvent selection, influencing mass transfer and fluid

dynamics. The pycnometer method is a precise and widely used technique for determining the

density of liquids.

Methodology: A pycnometer, a glass flask with a precisely known volume, is used. The density

is calculated from the mass of the liquid that fills the pycnometer at a specific temperature.

Experimental Workflow for Density Measurement using a Pycnometer
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Preparation

Measurement

Calculation

Clean and dry the pycnometer
and its stopper.

Accurately weigh the empty
pycnometer (m1).

Fill the pycnometer with
(-)-dihydrocarvyl acetate at a

controlled temperature (e.g., 20°C).

Weigh the filled pycnometer (m2).

Calculate the mass of the
liquid (m = m2 - m1).

Calculate density (ρ = m / V),
where V is the known volume of

the pycnometer.

Click to download full resolution via product page

Caption: Workflow for Density Determination using the Pycnometer Method.

Determination of Refractive Index
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The refractive index is a measure of how light propagates through a substance and is a useful

indicator of purity.

Methodology: An Abbe refractometer is commonly used for this measurement. A few drops of

the sample are placed on the prism, and the refractive index is read directly from the

instrument's scale. Temperature control is crucial for accuracy.

Experimental Workflow for Refractive Index Measurement
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Instrument Setup

Measurement

Result

Calibrate the refractometer with a
standard of known refractive index

(e.g., distilled water).

Set and stabilize the temperature
of the prisms (e.g., 20°C).

Apply a few drops of
(-)-dihydrocarvyl acetate to the

lower prism.

Close the prisms and allow the
sample to equilibrate.

Observe the light/dark boundary
through the eyepiece and align it

with the crosshairs.

Read and record the refractive
index from the instrument's scale.

Click to download full resolution via product page

Caption: Workflow for Refractive Index Measurement using a Refractometer.
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Determination of Flash Point
The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable

mixture in air. It is a critical safety parameter for handling and storage.

Methodology: The Tag Closed-Cup method (ASTM D56) is a standard procedure for

determining the flash point of volatile liquids.[2][7][8][9] A sample is heated in a closed cup, and

a test flame is periodically introduced into the vapor space. The flash point is the temperature

at which a flash is observed.

Logical Relationship for Flash Point Determination

Conditions Event Outcome

Increasing Temperature Increased Vapor Concentration Introduction of
Ignition Source Flash Point Reached

Click to download full resolution via product page

Caption: Logical sequence leading to the determination of the flash point.

Determination of Octanol-Water Partition Coefficient
(LogP)
The octanol-water partition coefficient (LogP) is a measure of a chemical's lipophilicity and is

crucial for predicting its environmental fate and biological activity.

Methodology: The OECD 107 shake flask method is a widely accepted protocol.[5][10][11] The

compound is dissolved in a mixture of n-octanol and water. After equilibration, the

concentration of the compound in each phase is determined, and the partition coefficient is

calculated.

Experimental Workflow for LogP Determination (OECD 107)
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Preparation

Equilibration

Analysis & Calculation

Dissolve (-)-dihydrocarvyl acetate
in a pre-saturated mixture of

n-octanol and water.

Shake the mixture for a defined
period to allow for partitioning.

Separate the n-octanol and
water phases by centrifugation.

Measure the concentration of the
compound in each phase (e.g., by GC).

Calculate P = [octanol] / [water]
and LogP = log10(P).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://img.antpedia.com/standard/files/pdfs_ora/20200316/ASTM%20D56-2016.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://acikders.ankara.edu.tr/pluginfile.php/75971/mod_resource/content/0/Volumetry%20.pdf
https://www.analytice.com/en/partition-coefficient-shake-bottle-method-according-to-oecd-107/
https://www.analytice.com/en/partition-coefficient-shake-bottle-method-according-to-oecd-107/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52158257.doc
https://labsinus.com/astm-d56/
https://koehlerinstrument.com/wp-content/uploads/2021/12/The-Development-of-Flash-Point-Testing.pdf
https://delltech.com/blog/flash-point-testing-methods-astm-d56-and-astm-d93/
https://www.oecd.org/en/publications/test-no-107-partition-coefficient-n-octanol-water-shake-flask-method_9789264069626-en.html
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-107-oecd-117-and-oecd-123/
https://www.benchchem.com/product/b11755846#physicochemical-properties-of-dihydrocarvyl-acetate-for-solvent-selection
https://www.benchchem.com/product/b11755846#physicochemical-properties-of-dihydrocarvyl-acetate-for-solvent-selection
https://www.benchchem.com/product/b11755846#physicochemical-properties-of-dihydrocarvyl-acetate-for-solvent-selection
https://www.benchchem.com/product/b11755846#physicochemical-properties-of-dihydrocarvyl-acetate-for-solvent-selection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11755846?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11755846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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